Cas no 59-43-8 (Thiamine)

Thiamine, also known as Vitamin B1, is an essential nutrient that plays a crucial role in energy metabolism and nerve function. Our Thiamine supplement offers high bioavailability, rapid absorption, and stable shelf life, making it suitable for various applications including dietary fortification, pharmaceutical formulations, and research studies.

Thiamine structure

Product Name:Thiamine

CAS No:59-43-8

MF:C₁₂H₁₇ClN₄OS

MW:300.807579755783

MDL:MFCD00044586

CID:33729

PubChem ID:6042

Update Time:2025-08-15

Thiamine Chemical and Physical Properties

Names and Identifiers

- 3-((4-Amino-2-methylpyrimidin-5-yl)methyl)-5-(2-hydroxyethyl)-4-methylthiazol-3-ium chloride
- Metatone
- Aneurin
- Antiberiberi factor
- Biamine
- Betalin S
- Betamin
- Beta-Sol
- Thiamine chloride
- Vitamin B1
- 2-[3-[(4-amino-2-methylpyrimidin-5-yl)methyl]-4-methyl-1,3-thiazol-3-ium-5-yl]ethanol,chloride
- AURORA KA-7821
- Thiamine (Vitamin B1)
- 3-((4-Amino-2-methyl-5-pyrimidinyl)methyl)-5-(2- hydroxyethyl)-4-methylthiazolium chloride
- Betabion hydrochloride
- thiamine hydrochloride
- VitaMin B1 Hydrochloride
- thiamine
- Thiamine monochloride
- Aneurine
- Tiamina
- Oryzanin
- Thiaminum
- Oryzanine
- Bethiamin
- Vitaneurin
- Beivon
- Apatate drape
- Thiamine, chloride
- B-Amin
- Betabion
- Thiamine [INN:BAN]
- Tiamina [INN-Spanish]
- Thiaminum [INN-Latin]
- thiamine(1+) chloride
- X66NSO3N35
- AK109288
- Thiamine (Vit B1)
- Thiazolium, 3-((4-amino-2-me
- thiamine(1+) ion
- 3-(4-AMINO-2-METHYL-PYRIMIDIN-5-YLMETHYL)-5-(2-HYDROXY-ETHYL)-4-METHYL-THIAZOL-3-IUM
- SMR000875246
- MLS001332448
- MLS001332447
- MLS001304099
- MLSMR
- SMR000718788
- thiaminium
- Thiamin
- Thiamine
- MDL： MFCD00044586
- Inchi： 1S/C12H17N4OS.ClH/c1-8-11(3-4-17)18-7-16(8)6-10-5-14-9(2)15-12(10)13;/h5,7,17H,3-4,6H2,1-2H3,(H2,13,14,15);1H/q+1;/p-1
- InChI Key： MYVIATVLJGTBFV-UHFFFAOYSA-M
- SMILES： [Cl-].CC1[N+](CC2C(N)=NC(C)=NC=2)=CSC=1CCO

Computed Properties

Exact Mass: 300.08100
Monoisotopic Mass: 300.081
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 19
Rotatable Bond Count: 4
Complexity: 269
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 3
XLogP3: 1
Topological Polar Surface Area: 104
Molecular Weight: 300.81

Experimental Properties

Color/Form: The white needle shaped crystalline powder has a faint special smell like rice bran and a bitter taste.
Density: 1.3175 (rough estimate)
Melting Point: 250-258°C
Boiling Point: 351.9°C at 760 mmHg
Flash Point: °C
Refractive Index: 1.5630 (estimate)
Solubility: SLIGHTLY SOL IN ALC & CHLOROFORM /MONONITRATE/
PSA: 104.15000
LogP: 1.99090
Odor: SLIGHT, CHARACTERISTIC
Solubility: It is very soluble in water (1g in 1ml20 ℃ water), slightly soluble in ethanol, and insoluble in ether, benzene, chloroform and acetone.
Vapor Pressure: 1.8X10-10 mm Hg at 25 °C (est)

Thiamine Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Safety Instruction： S26-S36/37/39-S22
Hazardous Material Identification：
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Risk Phrases：R36/37/38-R20/21/22

Thiamine Customs Data

Customs Data：

China Customs Code:
3004500000

Thiamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
DC Chemicals	DCZ-120-20 mg	Thiamine chloride	59-43-8	>98%	20mg	$280.0	2022-02-28
Chemenu	CM137746-500g	Vitamin B1	59-43-8	98%	500g	$385	2021-08-05
TRC	A076595-500mg	Vitamin B1	59-43-8		500mg	$87.00	2023-05-18
TRC	A076595-1000mg	3-((4-Amino-2-methylpyrimidin-5-yl)methyl)-5-(2-hydroxyethyl)-4-methylthiazol-3-ium chloride	59-43-8		1g	$ 150.00	2021-05-07
TRC	A076595-2500mg	3-((4-Amino-2-methylpyrimidin-5-yl)methyl)-5-(2-hydroxyethyl)-4-methylthiazol-3-ium chloride	59-43-8		2500mg	$ 300.00	2021-05-07
MedChemExpress	HY-A0100-10mM*1mLinWater	Thiamine monochloride	59-43-8	99.72%	10mM*1mLinWater	￥500	2021-07-08
MedChemExpress	HY-A0100-500mg	Thiamine monochloride	59-43-8	99.88%	500mg	￥400	2025-04-16
MedChemExpress	HY-A0100-1g	Thiamine monochloride	59-43-8	99.88%	1g	￥500	2025-04-16
S e l l e c k ZHONG GUO	S4486-25mg	Thiamine monochloride	59-43-8	99.96%	25mg	¥795.39	2023-09-15
TRC	A076595-1g	Vitamin B1	59-43-8		1g	$92.00	2023-05-18

Thiamine Production Method

Production Method 1

532-40-1

59-43-8

992-46-1

92-35-3

Reaction Conditions

1.1 Reagents: Sodium hydroxide , Iodine , Potassium iodide , Oxygen Solvents: Water

Reference

: Oxidative activation of thiamine monophosphate hydrolysis

Babii, L. V.; Vovk, A. I., Fiziologichno Aktivni Rechovini, 2002, (1), 72-77

Thiamine Raw materials

Vitamin B1 Monophosphate Chloride

Thiamine Preparation Products

Thiamine Suppliers

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:59-43-8)Thiamine chloride

Order Number:sfd377

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:32

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

Zhengzhou Baoyu Pharmaceutical Co., Ltd.

Gold Member

Audited Supplier

(CAS:59-43-8)Thiamine chloride

Order Number:LE232

Stock Status:in Stock

Quantity:5KG/1KG/25KG/100KG

Purity:99% HPLC

Pricing Information Last Updated:Thursday, 14 August 2025 14:44

Price ($):negotiated

Email:617971708@qq.com

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:59-43-8)Thiamine chloride

Order Number:LE485;LE9810;LE2456315

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 11:38

Price ($):discuss personally

Email:18501500038@163.com

Thiamine Spectrogram

1H NMR

Varian

Water

13C NMR

Bruker

Water

MS-MS

Thiamine Related Literature

1. An integrated digital microfluidic chip for multiplexed proteomic sample preparation and analysis by MALDI-MS†

Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
2. An atlas of endohedral Sc2S cluster fullerenes†

Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
3. An astrophysically-relevant mechanism for amino acid enantiomer enrichment

Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
4. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
5. An aptasensor for detection of potassium ions based on RecJf exonuclease mediated signal amplification

Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699

Related Categories

59-43-8 (Thiamine) Related Products

Recommended suppliers

Suzhou Senfeida Chemical Co., Ltd

(CAS:59-43-8)Thiamine chloride

Purity:99.9%

Quantity:200kg

Price ($):Inquiry

Zhengzhou Baoyu Pharmaceutical Co., Ltd.

(CAS:59-43-8)Thiamine chloride

Purity:99% HPLC

Quantity:5KG/1KG/25KG/100KG

Price ($):Inquiry

Cas no 59-43-8 (Thiamine)

Thiamine Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

Thiamine Security Information

Thiamine Customs Data

China Customs Code:

Thiamine Pricemore >>

Thiamine Production Method

Production Method 1

Thiamine Raw materials

Thiamine Preparation Products

Thiamine Suppliers

Thiamine Spectrogram

Thiamine Related Literature

Related Categories

59-43-8 (Thiamine) Related Products